Cas no 86864-21-3 (Benzonitrile, 3-(2,5-diphenyl-1H-pyrrol-3-yl)-)

86864-21-3 structure
Product name:Benzonitrile, 3-(2,5-diphenyl-1H-pyrrol-3-yl)-
Benzonitrile, 3-(2,5-diphenyl-1H-pyrrol-3-yl)- Chemical and Physical Properties
Names and Identifiers
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- Benzonitrile, 3-(2,5-diphenyl-1H-pyrrol-3-yl)-
- 3-(2,5-diphenyl-1H-pyrrol-3-yl)benzonitrile
- 86864-21-3
- DTXSID10529813
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- Inchi: InChI=1S/C23H16N2/c24-16-17-8-7-13-20(14-17)21-15-22(18-9-3-1-4-10-18)25-23(21)19-11-5-2-6-12-19/h1-15,25H
- InChI Key: JYVKOVJOENRDEH-UHFFFAOYSA-N
- SMILES: C1=CC=C(C=C1)C2=CC(=C(N2)C3=CC=CC=C3)C4=CC=CC(=C4)C#N
Computed Properties
- Exact Mass: 320.131348519g/mol
- Monoisotopic Mass: 320.131348519g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 25
- Rotatable Bond Count: 3
- Complexity: 466
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 39.6Ų
- XLogP3: 5.4
Benzonitrile, 3-(2,5-diphenyl-1H-pyrrol-3-yl)- Related Literature
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Jingxiang Zhao,Lichang Yin,Zhongfang Chen J. Mater. Chem. A, 2019,7, 13284-13292
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Georgia E. Williams,Gabriele Kociok-Köhn,Simon E. Lewis Org. Biomol. Chem., 2021,19, 2502-2511
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Shilpi Bariar,Abitha Balakrishnan RSC Adv., 2015,5, 100077-100083
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Beibei Wang,Huaixi Chen,Wuqian Guo,Yi Liu,Shiguo Han,Lina Hua,Liwei Tang,Junhua Luo J. Mater. Chem. C, 2021,9, 17349-17356
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Lihong Zhang,Wang Sun,Chunming Xu,Rongzheng Ren,Xiaoxia Yang,Jinshuo Qiao,Zhenhua Wang,Kening Sun J. Mater. Chem. A, 2020,8, 14091-14098
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